Cas no 2190-28-5 ([1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate)

[1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate is a structured triglyceride featuring a glycerol backbone esterified with palmitic acid (C16:0), oleic acid (C18:1), and stearic acid (C18:0). This compound exhibits a balanced composition of saturated and unsaturated fatty acids, contributing to its stability and functional versatility. The presence of oleic acid enhances its fluidity and compatibility with lipid-based formulations, while the saturated chains provide structural integrity. Its tailored molecular architecture makes it suitable for applications in lipid research, emulsification, and specialty chemical synthesis. The compound’s predictable melting profile and oxidative stability further support its utility in controlled-release systems and high-performance lubricants.
[1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate structure
2190-28-5 structure
Product Name:[1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
CAS No:2190-28-5
MF:C55H104O6
MW:861.410678863525
CID:2656015
PubChem ID:5365005
Update Time:2025-06-13

[1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate Chemical and Physical Properties

Names and Identifiers

    • 2-Oleo-palmitostearin
    • [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
    • TG 16:0_18:0_18:1
    • 1-Palmito-2-stearoolein
    • 3-(Palmitoyloxy)-2-(stearoyloxy)propyl (9Z)-9-octadecenoate #
    • AKOS040754632
    • TG 52:1
    • [1-hexadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
    • DTXSID501144826
    • PD117327
    • 2190-28-5
    • SCHEMBL3199158
    • 3-(Palmitoyloxy)-2-(stearoyloxy)propyl oleate
    • Olein, 3-palmito-2-stearo-1-
    • 3-[(1-Oxohexadecyl)oxy]-2-[(1-oxooctadecyl)oxy]propyl (9Z)-9-octadecenoate
    • 9-Octadecenoic acid (Z)-, 3-[(1-oxohexadecyl)oxy]-2-[(1-oxooctadecyl)oxy]propyl ester
    • 1-Palmitoyl-2-Stearoyl-3-Oleoyl-rac-glycerol
    • NPCZZYKITFKRQZ-RFBIWTDZSA-N
    • 1-O-Palmitoyl-2-O-stearoyl-3-O-oleoylglycerol
    • 1-PALMITIN-2-STEARIN-3-OLEIN
    • Inchi: 1S/C55H104O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h25,27,52H,4-24,26,28-51H2,1-3H3/b27-25+
    • InChI Key: NPCZZYKITFKRQZ-IMVLJIQESA-N
    • SMILES: O(C(COC(CCCCCCC/C=C/CCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 860.78329103g/mol
  • Monoisotopic Mass: 860.78329103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 53
  • Complexity: 947
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 23.2

[1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68312-1mg
1-Palmitoyl-2-Stearoyl-3-Oleoyl-rac-glycerol
2190-28-5 98%
1mg
¥437.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68312-5mg
1-Palmitoyl-2-Stearoyl-3-Oleoyl-rac-glycerol
2190-28-5 98%
5mg
¥1947.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68312-10mg
1-Palmitoyl-2-Stearoyl-3-Oleoyl-rac-glycerol
2190-28-5 98%
10mg
¥3552.00 2022-04-26
Larodan
34-3002-11-250mg
1-Palmitin-2-Stearin-3-Olein
2190-28-5 >99%
250mg
€1035.00 2025-03-07
Larodan
34-3002-7-25mg
1-Palmitin-2-Stearin-3-Olein
2190-28-5 >99%
25mg
€230.00 2025-03-07
Larodan
34-3002-9-100mg
1-Palmitin-2-Stearin-3-Olein
2190-28-5 >99%
100mg
€575.00 2025-03-07
1PlusChem
1P00BVL4-1mg
1-O-Palmitoyl-2-O-stearoyl-3-O-oleoylglycerol
2190-28-5 ≥98%
1mg
$76.00 2023-12-18
1PlusChem
1P00BVL4-5mg
1-O-Palmitoyl-2-O-stearoyl-3-O-oleoylglycerol
2190-28-5 ≥98%
5mg
$220.00 2023-12-18
1PlusChem
1P00BVL4-10mg
1-O-Palmitoyl-2-O-stearoyl-3-O-oleoylglycerol
2190-28-5 ≥98%
10mg
$383.00 2023-12-18
A2B Chem LLC
AF53352-1mg
1-O-Palmitoyl-2-O-stearoyl-3-O-oleoylglycerol
2190-28-5 ≥98%
1mg
$34.00 2024-04-20

Additional information on [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate

Recent Advances in the Study of 2190-28-5 and [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] Octadecanoate

The chemical compound with CAS number 2190-28-5 and the structured lipid [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate have garnered significant attention in recent biochemical and pharmaceutical research. These compounds are pivotal in the development of novel drug delivery systems, lipid-based therapeutics, and functional biomaterials. This research briefing synthesizes the latest findings and explores their implications for the field.

Recent studies have highlighted the role of 2190-28-5 as a versatile intermediate in the synthesis of complex lipids and surfactants. Its unique chemical properties, including stability and reactivity under physiological conditions, make it an attractive candidate for pharmaceutical formulations. Concurrently, [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate has been investigated for its potential in enhancing the bioavailability of poorly soluble drugs, owing to its amphiphilic nature and ability to form stable micelles.

A 2023 study published in the Journal of Lipid Research demonstrated that [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate significantly improved the encapsulation efficiency of hydrophobic drugs in nanoemulsions. The research employed advanced techniques such as dynamic light scattering (DLS) and cryo-electron microscopy to characterize the nanostructures, revealing uniform particle size distribution and enhanced drug-loading capacity. These findings suggest promising applications in targeted cancer therapy and other precision medicine approaches.

In parallel, investigations into 2190-28-5 have uncovered its utility in enzymatic catalysis and bioconjugation. A team at MIT reported the successful use of this compound as a linker molecule in antibody-drug conjugates (ADCs), showcasing its potential to improve the stability and efficacy of next-generation biopharmaceuticals. The study, published in Nature Biotechnology, emphasized the compound's compatibility with various conjugation chemistries, including click chemistry and maleimide-thiol reactions.

The synergistic potential of these compounds was explored in a groundbreaking 2024 study by researchers at the University of Cambridge. By combining 2190-28-5-derived linkers with [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate-based delivery systems, the team achieved unprecedented control over drug release kinetics. This hybrid approach demonstrated enhanced therapeutic outcomes in animal models of inflammatory diseases, with reduced off-target effects compared to conventional formulations.

Despite these advancements, challenges remain in scaling up production and ensuring regulatory compliance for clinical applications. Recent analytical studies have focused on developing robust quality control methods for both compounds, employing high-performance liquid chromatography (HPLC) coupled with mass spectrometry to ensure purity and batch-to-batch consistency. These efforts are crucial for translating laboratory successes into commercially viable pharmaceutical products.

Looking ahead, the research community anticipates further exploration of these compounds in emerging areas such as mRNA vaccine delivery and personalized medicine. The unique physicochemical properties of 2190-28-5 and [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate position them as key players in addressing current limitations in drug formulation and delivery. Continued interdisciplinary collaboration between chemists, biologists, and pharmaceutical scientists will be essential to fully realize their potential in improving human health.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.